5-Methyl-2-(piperazin-1-yl)thiazole
Cat. No. B053816
Key on ui cas rn:
118113-05-6
M. Wt: 183.28 g/mol
InChI Key: QBAIDZGUOXGFNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:8]1[CH2:9][NH:10][CH2:11][CH2:12][NH:13]1.[I:1][c:2]1[s:3][c:4]([CH3:7])[cH:5][n:6]1>>[c:2]1([N:10]2[CH2:9][CH2:8][NH:13][CH2:12][CH2:11]2)[s:3][c:4]([CH3:7])[cH:5][n:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CNCCN1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cnc(I)s1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cnc(N2CCNCC2)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
